Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C11H13NO2 B8716729 2-(1,2,3,4-Tetrahydroquinolin-7-yl)acetic acid

2-(1,2,3,4-Tetrahydroquinolin-7-yl)acetic acid

Cat. No. B8716729
M. Wt: 191.23 g/mol
InChI Key: ZTZROWYYPAMIEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08357717B2

Procedure details

Thionyl chloride (13 g; 1.5 equiv.) was added dropwise at 0° C., in the course of 5-10 minutes, to a solution of crude 2-(1,2,3,4-tetrahydroquinolin-7-yl)acetic acid (stage 5; 14 g; 1 equiv.) in 140 ml of methanol, and the resulting reaction mixture was then heated for 6 hours at reflux (70° C.). When the conversion was complete, the reaction solution was concentrated under reduced pressure and the residue was taken up in 150 ml of water, rendered basic (pH 7-8) with sodium carbonate and finally extracted with 2×150 ml of chloroform. The combined organic phases were dried over sodium sulfate and concentrated under reduced pressure. The crude product was purified by column chromatography (silica gel, 10-12% ethyl acetate/-hexane). Methyl 2-(1,2,3,4-tetrahydroquinolin-7-yl)acetate (4 g) was obtained in the form of a colorless oil.
Name
Thionyl chloride
Quantity
13 g
Type
reactant
Reaction Step One
Name
2-(1,2,3,4-tetrahydroquinolin-7-yl)acetic acid
Quantity
14 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
140 mL
Type
reactant
Reaction Step One
Name
Methyl 2-(1,2,3,4-tetrahydroquinolin-7-yl)acetate

Identifiers

REACTION_CXSMILES
S(Cl)(Cl)=O.[NH:5]1[C:14]2[C:9](=[CH:10][CH:11]=[C:12]([CH2:15][C:16]([OH:18])=[O:17])[CH:13]=2)[CH2:8][CH2:7][CH2:6]1.[CH3:19]O>>[NH:5]1[C:14]2[C:9](=[CH:10][CH:11]=[C:12]([CH2:15][C:16]([O:18][CH3:19])=[O:17])[CH:13]=2)[CH2:8][CH2:7][CH2:6]1

Inputs

Step One
Name
Thionyl chloride
Quantity
13 g
Type
reactant
Smiles
S(=O)(Cl)Cl
Name
2-(1,2,3,4-tetrahydroquinolin-7-yl)acetic acid
Quantity
14 g
Type
reactant
Smiles
N1CCCC2=CC=C(C=C12)CC(=O)O
Name
methanol
Quantity
140 mL
Type
reactant
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the resulting reaction mixture
TEMPERATURE
Type
TEMPERATURE
Details
was then heated for 6 hours
Duration
6 h
CONCENTRATION
Type
CONCENTRATION
Details
the reaction solution was concentrated under reduced pressure
EXTRACTION
Type
EXTRACTION
Details
finally extracted with 2×150 ml of chloroform
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic phases were dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The crude product was purified by column chromatography (silica gel, 10-12% ethyl acetate/-hexane)

Outcomes

Product
Name
Methyl 2-(1,2,3,4-tetrahydroquinolin-7-yl)acetate
Type
product
Smiles
N1CCCC2=CC=C(C=C12)CC(=O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 4 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.